Ethyl 2-bromo-3-fluorobenzoate
Overview
Description
Ethyl 2-bromo-3-fluorobenzoate is a chemical compound with the molecular formula C9H8BrFO2 . It is used in various chemical reactions and has a molecular weight of 247.06 .
Molecular Structure Analysis
The InChI code for Ethyl 2-bromo-3-fluorobenzoate is1S/C9H8BrFO2/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5H,2H2,1H3 . This code provides a specific description of the molecule’s structure, including the number and arrangement of atoms. Physical And Chemical Properties Analysis
Ethyl 2-bromo-3-fluorobenzoate is a liquid at room temperature . It has a molecular weight of 247.06 . The compound has a density of 1.5±0.1 g/cm3, a boiling point of 271.9±25.0 °C at 760 mmHg, and a flash point of 118.2±23.2 °C .Scientific Research Applications
Synthesis of Diverse Organic Compounds
Ethyl 2-bromo-3-fluorobenzoate is a key starting material in the synthesis of various organic compounds. For instance, a novel method has been developed for the synthesis of 3-substituted 2,3-dihydrobenzofurans, utilizing a process involving fluoride-induced desilylation, Michael addition, and intramolecular elimination. This method is significant for drug discovery applications (Shaikh & Varvounis, 2014).
Development of Pharmaceutical Intermediates
Ethyl 2-bromo-3-fluorobenzoate is instrumental in producing intermediates for pharmaceutical applications. For example, it plays a role in the continuous-flow processes for the production of floxacin intermediates. These processes emphasize rapid and efficient activation of carboxylic acid, leading to high product yields and improved safety and environmental friendliness (Guo, Yu, & Su, 2020).
Facilitating Complex Organic Reactions
This compound is also used in complex organic reactions like the Heck cross-coupling strategy. A study detailed the scalable synthesis of a thromboxane receptor antagonist using a regioselective Heck cross-coupling approach, starting from commercially available 3-bromo-5-iodobenzoic acid, leading to various intermediates (D. C. W. & Mason, 1998).
Contribution to Heterocyclic Chemistry
In heterocyclic chemistry, ethyl 2-bromo-3-fluorobenzoate is used in synthesizing various heterocyclic compounds. For instance, it has been used in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline, a compound with potential applications in pharmaceuticals and materials science (Pokhodylo & Obushak, 2019).
Safety and Hazards
Ethyl 2-bromo-3-fluorobenzoate is classified as a warning hazard under the GHS07 classification . It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), and wearing face protection (P280) .
Mechanism of Action
Target of Action
Ethyl 2-bromo-3-fluorobenzoate is a chemical compound with the molecular formula C9H8BrFO2
Mode of Action
Bromo and fluoro groups on the benzene ring can potentially undergo various organic reactions, such as nucleophilic aromatic substitution . The ethyl ester group can also participate in reactions like hydrolysis or transesterification.
Pharmacokinetics
Its physical properties such as being a liquid at room temperature might influence its bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 2-bromo-3-fluorobenzoate. For instance, it should be stored in a cool, well-ventilated place . It’s also recommended to avoid contact with moisture and incompatible materials .
properties
IUPAC Name |
ethyl 2-bromo-3-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO2/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCKZDYSLKOUKTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC=C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-3-fluorobenzoate | |
CAS RN |
1131040-49-7 |
Source
|
| Record name | ethyl 2-bromo-3-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-Chlorobenzyl)oxy]benzoyl chloride](/img/structure/B1420724.png)
![4-[(3,4-Dichlorobenzyl)oxy]-3-methoxybenzoyl chloride](/img/structure/B1420725.png)
![5-Chloro-2-[(4-chlorobenzyl)oxy]benzoyl chloride](/img/structure/B1420727.png)